Cas no 1261797-04-9 (Methyl 2-bromo-3-iodobenzoate)

• Product Name: Methyl 2-bromo-3-iodobenzoate
• CAS No: 1261797-04-9
• MF: C₈H₆BrIO₂
• MW: 340.940514087677
• MDL: MFCD11520418
• CID: 3162811
• Update Time: 2025-05-24

Methyl 2-bromo-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Bromo-3-Iodobenzoate
• FCH1404395
• OR400525
• Benzoic acid, 2-bromo-3-iodo-, methyl ester
• AMY28580
• BrC1=C(C(=O)OC)C=CC=C1I
• Methyl 2-bromo-3-iodobenzoate

• MDL： MFCD11520418
• Inchi： 1S/C8H6BrIO2/c1-12-8(11)5-3-2-4-6(10)7(5)9/h2-4H,1H3
• InChI Key： JPSAQWAATAFSOK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OC)=C1Br

Computed Properties

• Exact Mass: 339.85959 g/mol
• Monoisotopic Mass: 339.85959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 340.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methyl 2-bromo-3-iodobenzoate

Comprehensive Overview of Methyl 2-bromo-3-iodobenzoate (CAS No. 1261797-04-9): Properties, Applications, and Research Insights

Methyl 2-bromo-3-iodobenzoate (CAS No. 1261797-04-9) is a halogenated aromatic ester with significant relevance in synthetic organic chemistry and pharmaceutical research. This compound, characterized by its bromo and iodo substituents on the benzoate ring, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for cross-coupling reactions, particularly in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

In recent years, the demand for halogenated benzoates like Methyl 2-bromo-3-iodobenzoate has surged due to their role in designing biologically active compounds. Researchers frequently explore its utility in constructing heterocyclic frameworks, which are pivotal in drug discovery for treating conditions like inflammation and microbial infections. The compound’s electron-withdrawing properties also enhance its reactivity in nucleophilic substitution reactions, a topic widely discussed in organic synthesis forums and academic publications.

From a technical perspective, Methyl 2-bromo-3-iodobenzoate exhibits a molecular weight of 340.96 g/mol and typically appears as a white to off-white crystalline solid. Its stability under inert conditions makes it suitable for long-term storage, though precautions like moisture avoidance are recommended. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity, a critical factor for high-yield synthetic routes.

The compound’s applications extend to material science, where it contributes to the development of organic semiconductors and liquid crystals. This aligns with growing interest in sustainable electronics, a trending topic in green chemistry circles. Additionally, its role in catalysis optimization studies has been highlighted in patents focusing on energy-efficient synthetic methods, addressing industry demands for cost-effective production.

For researchers sourcing Methyl 2-bromo-3-iodobenzoate, considerations include supplier reliability and batch-to-batch consistency. Questions like “How to optimize purification protocols for halogenated esters?” or “What are alternative synthetic routes for iodobenzoate derivatives?” frequently appear in scientific databases, reflecting the compound’s technical complexity. Collaborative platforms such as Reaxys and SciFinder provide extensive data on its reaction pathways and safety profiles.

In conclusion, Methyl 2-bromo-3-iodobenzoate (CAS No. 1261797-04-9) remains a cornerstone in modern chemistry, bridging gaps between academic research and industrial applications. Its adaptability to diverse chemical transformations ensures continued relevance in advancing molecular design and functional materials.